Cas no 837428-82-7 (1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester)
![1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester structure](https://www.kuujia.com/scimg/cas/837428-82-7x500.png)
837428-82-7 structure
Product name:1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester
CAS No:837428-82-7
MF:C18H20N2O4S
MW:360.427403450012
CID:1812694
1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester
- 1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid, 2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester
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- Inchi: 1S/C18H20N2O4S/c1-4-24-18(21)17-9-14-10-20(11-16(14)13(3)19-17)25(22,23)15-7-5-12(2)6-8-15/h5-9H,4,10-11H2,1-3H3
- InChI Key: LIAIXYCDORRXEI-UHFFFAOYSA-N
- SMILES: C1(C)=NC(C(OCC)=O)=CC2CN(S(C3=CC=C(C)C=C3)(=O)=O)CC1=2
Experimental Properties
- Density: 1.301±0.06 g/cm3(Predicted)
- Melting Point: 195.8-196.6 °C
- Boiling Point: 542.5±60.0 °C(Predicted)
- pka: 2.33±0.20(Predicted)
1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester Related Literature
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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4. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
837428-82-7 (1H-Pyrrolo[3,4-c]pyridine-6-carboxylic acid,2,3-dihydro-4-methyl-2-[(4-methylphenyl)sulfonyl]-, ethyl ester) Related Products
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